Cas no 33171-06-1 (1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid)

1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid structure
33171-06-1 structure
Product name:1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid
CAS No:33171-06-1
MF:C17H22N2O2
MW:286.369
CID:2036404
PubChem ID:67362330

1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-pentyl-2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylic acid
    • AKOS037489102
    • 33171-06-1
    • STL507229
    • 2,3,4,9-Tetrahydro-1-pentyl-1H-pyrido[3,4-b]indole-3-carboxylic acid
    • 1-pentyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylic acid
    • SCHEMBL2319202
    • DTXSID701159861
    • Inchi: InChI=1S/C17H22N2O2/c1-2-3-4-9-14-16-12(10-15(18-14)17(20)21)11-7-5-6-8-13(11)19-16/h5-8,14-15,18-19H,2-4,9-10H2,1H3,(H,20,21)
    • InChI Key: OFCGMVHPBFKSBP-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 286.168127949Da
  • Monoisotopic Mass: 286.168127949Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.1Ų
  • XLogP3: 1.2

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